2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide

• CAS: 894010-01-6
• Molecular Formula: C19H20N4OS2
• Molecular Weight: 384.52
• SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C)C
• InChI: InChI=1S/C19H20N4OS2/c1-12-4-6-15(7-5-12)10-20-17(24)11-25-18-9-8-16(22-23-18)19-13(2)21-14(3)26-19/h4-9H,10-11H2,1-3H3,(H,20,24)
• InChIKey: HMMUIOZNTTVIOY-UHFFFAOYSA-N
• Solubility: not available

2-((6-(2,4-Dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide (CAS 894010-01-6): Compound Profile and Procurement Relevance

2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide (CAS 894010-01-6) is a synthetic organic small molecule featuring a thioether-linked 2,4-dimethylthiazole-pyridazine core connected via an acetamide bridge to a 4-methylbenzyl substituent. Its molecular formula is C₁₉H₂₀N₄OS₂ (MW = 384.5 g/mol) with computed XLogP3 of 3.4, one hydrogen bond donor, and six hydrogen bond acceptors [1]. The compound belongs to a structurally distinct class of thiazolyl-pyridazinyl thioacetamides that have been investigated as cytidine triphosphate synthase 1 (CTPS1) inhibitors for potential therapeutic applications in immune cell proliferation disorders [2].

Workflow

CTPS1 enzyme inhibition research

Selection Context

Balanced lipophilicity probe (XLogP3 ~3.4)

Assay Format

Cell-based target engagement and permeability studies

• [1] PubChem CID 7222627. 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7222627 View Source
• [2] Patents-Review.com. Compounds – CTPS1 inhibitors. Patent summary. https://www.patents-review.com/compounds/ View Source

Why 2-((6-(2,4-Dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide Cannot Be Interchanged with Generic Analogs

Within the thiazolyl-pyridazinyl thioacetamide chemotype, even minor alterations to the benzyl substituent produce measurable shifts in lipophilicity, hydrogen-bonding capacity, and molecular recognition profiles that directly impact target engagement and selectivity [1]. Replacement of the 4-methylbenzyl group with unsubstituted, halogenated, or methoxy benzyl analogs results in compounds with distinct computed physicochemical descriptors (e.g., XLogP3 differences of ≥0.5 units) that can translate into divergent permeability, solubility, and pharmacokinetic behavior [2]. These quantitative parameter differences preclude generic ‘in-class’ substitution without risk of altered assay outcomes or procurement of a material unsuitable for the intended research application.

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Benzyl substituent shifts lipophilicity. Para-methyl to unsubstituted benzyl analogs may alter cell permeability and assay partitioning behavior.

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HBD count alters membrane transit. Analogs with additional H-bond donors can reduce passive permeability, affecting intracellular exposure in cell models.

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Higher-MW analogs may differ in solubility. Halogenated benzyl variants can increase molecular weight and impact diffusion rates in automated screening workflows.

• [1] PubChem CID 7222627. 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7222627 View Source
• [2] Benet LZ, Hosey CM, Ursu O, Oprea TI. BDDCS, the Rule of 5 and drugability. Adv Drug Deliv Rev. 2016;101:89-98. (Class-level reference for the impact of logP on permeability and solubility). View Source

Quantitative Differentiation Guide for 2-((6-(2,4-Dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide vs. Closest Analogs

Lipophilicity (XLogP3) Comparison: 4-Methylbenzyl vs. Unsubstituted Benzyl Analog

The target compound bearing a 4-methylbenzyl substituent exhibits a computed XLogP3 of 3.4, indicating moderate lipophilicity [1]. In contrast, the directly analogous unsubstituted N-benzyl derivative (CID 7222626) has a computed XLogP3 of 2.9 [2]. The +0.5 log unit increase conferred by the para-methyl group corresponds to an approximately threefold enhancement in predicted partitioning into lipid phases, which can influence membrane permeability and non-specific protein binding.

Lipophilicity Comparison

Cross-study comparable

Target XLogP3 = 3.4
Unsubstituted benzyl = 2.9
Δ = +0.5

Moderate lipophilicity supports cell-permeability context.

Computed partition coefficient; review assay partitioning.

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 3.4
Comparator Or Baseline	N-benzyl-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide (unsubstituted benzyl); XLogP3 = 2.9
Quantified Difference	ΔXLogP3 = +0.5
Conditions	PubChem computed XLogP3 (software: XLogP3 3.0)

Why This Matters

Procurement of the unsubstituted benzyl analog would deliver a compound with meaningfully lower lipophilicity, potentially altering cell permeability, solubility, and assay partitioning behavior relative to the intended target compound.

• [1] PubChem CID 7222627. 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7222627 View Source
• [2] PubChem CID 7222626. N-benzyl-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7222626 View Source

Hydrogen Bond Donor Count: Constrained HBD Profile vs. Heteroatom-Enriched Analogs

The target compound possesses exactly one hydrogen bond donor (the acetamide NH) [1]. Many closely related analogs in this series, such as N-(4-acetamidophenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide, carry two or more HBD groups due to additional amide or phenolic substituents on the benzyl ring . A lower HBD count is associated with improved passive membrane permeability and reduced susceptibility to active efflux transport, according to Lipinski’s and Veber’s rules [2].

HBD Profile

Class-level inference

Target HBD = 1
Analogs HBD ≥ 2
ΔHBD ≥ 1 (target lower)

Constrained HBD profile may support passive membrane transit review.

Class-level observation based on PubChem descriptors.

Evidence Dimension	Number of hydrogen bond donors (HBD)
Target Compound Data	HBD = 1
Comparator Or Baseline	Representative analogs bearing acetamido or hydroxy substituents on the benzyl ring; HBD ≥ 2 (class-level observation)
Quantified Difference	ΔHBD ≥ 1 (target lower)
Conditions	PubChem computed descriptors; general class analysis

Why This Matters

The restricted HBD count of the target compound suggests a permeability advantage over analogs possessing additional H-bond donors, a critical consideration for cell-based assays or in vivo applications where passive membrane transit is rate-limiting.

• [1] PubChem CID 7222627. 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7222627 View Source
• [2] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. View Source

Molecular Weight Differentiation: Target Compound vs. 4-Chlorobenzyl Analog

The 4-methylbenzyl compound has a molecular weight of 384.5 g/mol [1]. Substitution with chlorine at the 4-position yields a 4-chlorobenzyl analog with MW ≈ 405 g/mol (calculated from elemental composition C₁₈H₁₇ClN₄OS₂) . The increase of ~20 g/mol (approximately +5%) pushes the molecule closer to the upper threshold of favorable drug-likeness (MW < 500 Da) and may alter tissue distribution and analytical detection characteristics.

Molecular Weight

Cross-study comparable

Target MW = 384.5 g/mol
4-Chlorobenzyl ≈ 405 g/mol
Δ ≈ +20.5 g/mol

Lower MW may support solubility and diffusion rate screening context.

Review in context of automated assay workflows.

Evidence Dimension	Molecular weight
Target Compound Data	MW = 384.5 g/mol
Comparator Or Baseline	N-(4-chlorobenzyl)-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide; MW ≈ 405 g/mol
Quantified Difference	ΔMW ≈ +20.5 g/mol
Conditions	PubChem computed MW; comparator structure inferred from standard chlorine substitution

Why This Matters

The lower molecular weight of the target compound may confer advantages in solubility and diffusion rates, factors that directly influence assay performance and compound handling in automated screening workflows.

• [1] PubChem CID 7222627. 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7222627 View Source

HBA Count and Polar Surface Area: Target Compound vs. 4-Methoxybenzyl Analog

The target compound contains six hydrogen bond acceptors (four nitrogen atoms, one sulfur, one carbonyl oxygen) [1]. Introduction of a 4-methoxy substituent on the benzyl ring (N-(4-methoxybenzyl)-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide) increases the HBA count to seven and raises the topological polar surface area (tPSA) by approximately 9 Ų relative to the target compound [2]. This increased polarity can reduce passive membrane permeability and CNS penetration, according to well-established relationships between tPSA and blood-brain barrier penetration [3].

HBA & tPSA

Class-level inference

Target HBA = 6; tPSA ≈ 100 Ų
4-Methoxybenzyl HBA = 7; tPSA ≈ 109 Ų
ΔHBA = +1; ΔtPSA ≈ +9 Ų

Reduced polarity may favor cellular uptake for intracellular target engagement assays.

tPSA estimated using fragment method; verify experimentally.

Evidence Dimension	Hydrogen bond acceptor count and estimated tPSA
Target Compound Data	HBA = 6; tPSA ≈ 100 Ų (estimated from fragment contributions)
Comparator Or Baseline	4-methoxybenzyl analog; HBA = 7; tPSA ≈ 109 Ų
Quantified Difference	ΔHBA = +1; ΔtPSA ≈ +9 Ų
Conditions	PubChem computed HBA; tPSA estimated using Ertl fragment method

Why This Matters

The reduced HBA count and lower tPSA of the target compound make it the preferred choice for applications requiring efficient cellular uptake, such as intracellular target engagement assays, where the more polar 4-methoxy analog may underperform.

• [1] PubChem CID 7222627. 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7222627 View Source
• [2] Ertl P, Rohde B, Selzer P. Fast calculation of molecular polar surface area as a sum of fragment-based contributions. J Med Chem. 2000;43(20):3714-3717. (Methodological basis for tPSA estimation). View Source
• [3] Hitchcock SA, Pennington LD. Structure-brain exposure relationships. J Med Chem. 2006;49(26):7559-7583. View Source

Application Scenarios for 2-((6-(2,4-Dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide Where Differentiation Carries Verifiable Procurement Advantage

Cell-Based CTPS1 Inhibition Screening in Lymphocyte Proliferation Models

The moderate lipophilicity (XLogP3 = 3.4) and single HBD of 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide support efficient passive cell membrane permeation, a prerequisite for intracellular CTPS1 engagement in lymphocyte proliferation assays [1]. Procurement of this specific 4-methylbenzyl analog, rather than more polar or higher-MW alternatives, maximizes the probability of achieving sufficient intracellular exposure at physiologically relevant concentrations.

Structure-Activity Relationship (SAR) Studies on the Benzyl Substituent of Thiazolyl-Pyridazinyl CTPS1 Inhibitors

The 4-methylbenzyl group provides a balanced reference point for SAR exploration, occupying an intermediate position on the lipophilicity-hydrogen bonding continuum. Its computed properties (XLogP3 = 3.4, HBD = 1, HBA = 6) serve as a baseline for evaluating the effects of introducing electron-withdrawing (e.g., 4-Cl, 4-NO₂) or electron-donating (e.g., 4-OCH₃) substituents on target affinity and selectivity [2].

Physicochemical Profiling and Formulation Feasibility Assessment

With a molecular weight of 384.5 g/mol and XLogP3 of 3.4, the compound resides well within drug-like chemical space, making it suitable for solubility, permeability, and metabolic stability profiling studies. Its physicochemical parameters compare favorably to bulkier or more polar analogs, reducing the risk of formulation challenges during early-stage lead optimization [3].

Comparative Selectivity Profiling Against Related CTP Synthetase Isoforms

Structural differentiation afforded by the 4-methylbenzyl moiety may contribute to discriminatory binding between CTPS1 and CTPS2 isoforms, a selectivity axis critical for therapeutic applications targeting immune cells while sparing non-proliferating tissues. Selection of the exact 4-methylbenzyl compound ensures that selectivity data are attributable to a defined chemical entity, enabling reproducible cross-study comparisons [4].

Application

Selection Property

Validation Focus

CTPS1 Inhibition Screening

Balanced lipophilicity & HBD profile

Intracellular target engagement assay context

SAR Baselines

Intermediate physicochemical reference

Substituent-effect model-response review

Formulation Feasibility

Drug-like space positioning

Solubility & permeability profiling review

Isoform Selectivity Profiling

Defined chemical entity

CTPS1/CTPS2 discriminatory binding context

• [1] PubChem CID 7222627. 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7222627 View Source
• [2] Patents-Review.com. Compounds – benzamide derivatives as CTPS1 inhibitors. https://www.patents-review.com/compounds/ View Source
• [3] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source
• [4] EMDB-23848: Human CTPS1 bound to inhibitor R80. Protein Data Bank Japan. https://pdbj.org/emnavi/quick.php?id=emdb-23848 View Source